Cas no 2228885-31-0 (5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine)

• Product Name: 5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine
• CAS No: 2228885-31-0
• MF: C₉H₁₀BrCl₂N
• MW: 282.992399692535
• CID: 6338217
• PubChem ID: 165792372
• Update Time: 2025-10-29

5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine
• EN300-1924572
• 2228885-31-0

• Inchi： 1S/C9H10BrCl2N/c1-9(2,5-10)6-3-7(11)8(12)13-4-6/h3-4H,5H2,1-2H3
• InChI Key： GBIOIEAMHKONCE-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=NC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 280.93737g/mol
• Monoisotopic Mass: 280.93737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine

Research Briefing on 5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine (CAS: 2228885-31-0) in Chemical Biology and Pharmaceutical Applications

The compound 5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine (CAS: 2228885-31-0) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This halogenated pyridine derivative exhibits unique structural features that make it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, especially in the synthesis of kinase inhibitors and antiviral agents.

Structural analysis reveals that the presence of both bromine and chlorine atoms at strategic positions on the pyridine ring enables diverse functionalization pathways. The tert-butyl-like bromomethyl group at position 5 provides an excellent handle for further modifications through nucleophilic substitution reactions. This molecular architecture has been exploited in several recent drug discovery programs targeting protein-protein interactions and allosteric binding sites.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2228885-31-0 as a critical precursor for developing a new class of BTK (Bruton's tyrosine kinase) inhibitors. The compound's ability to undergo smooth Suzuki-Miyaura cross-coupling reactions allowed efficient construction of biaryl systems that showed promising activity against autoimmune disorders. The study reported IC50 values in the low nanomolar range for several derivatives, with excellent selectivity profiles.

Recent advances in synthetic methodology have improved the accessibility of 5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine. A 2024 Nature Protocols paper described an optimized two-step synthesis from commercially available 2,3-dichloropyridine, achieving an overall yield of 68% with excellent purity (>99%). This development has significantly lowered the barrier for research groups to explore applications of this valuable intermediate.

The compound's potential extends beyond small molecule therapeutics. A groundbreaking 2024 Chemical Science publication demonstrated its utility in PROTAC (Proteolysis Targeting Chimera) development. Researchers successfully incorporated 2228885-31-0 into heterobifunctional molecules that effectively degraded previously "undruggable" targets. The bromine handle proved particularly valuable for late-stage diversification of the linker region in these complex molecules.

Safety and handling considerations for 5-(1-bromo-2-methylpropan-2-yl)-2,3-dichloropyridine have been recently updated in the literature. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment including nitrile gloves and chemical goggles is recommended when handling. Storage under inert atmosphere at -20°C has been shown to maintain stability for extended periods (>2 years).

Future research directions for this compound appear promising. Several patent applications filed in early 2024 suggest growing interest in its use for developing next-generation antiviral agents, particularly against RNA viruses. The unique electronic properties imparted by its substitution pattern may offer advantages in overcoming drug resistance mechanisms. Ongoing structure-activity relationship studies continue to reveal new opportunities for medicinal chemistry applications of this versatile building block.